![molecular formula C8H11ClO B124099 3,5-Dimethyl-2-chloro-2-cyclohexene-1-one CAS No. 148470-38-6](/img/structure/B124099.png)
3,5-Dimethyl-2-chloro-2-cyclohexene-1-one
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Overview
Description
3,5-Dimethyl-2-chloro-2-cyclohexene-1-one, also known as DMCC, is an organic compound that belongs to the class of cyclohexenones. It is widely used in scientific research due to its unique chemical properties. DMCC is a colorless liquid that is soluble in organic solvents such as ethanol, acetone, and chloroform.
Mechanism of Action
The mechanism of action of 3,5-Dimethyl-2-chloro-2-cyclohexene-1-one is not well understood. However, it is believed that this compound may act as an electrophile and react with nucleophiles such as amino acids and DNA bases. This compound may also inhibit the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to exhibit antitumor activity against various cancer cell lines. This compound may also have antiviral activity against herpes simplex virus type 1 and type 2.
Advantages and Limitations for Lab Experiments
3,5-Dimethyl-2-chloro-2-cyclohexene-1-one is a versatile reagent that can be used in a wide range of organic synthesis reactions. It is relatively easy to synthesize and purify, making it a cost-effective reagent for laboratory experiments. However, this compound is highly reactive and can be hazardous if not handled properly. It is important to use appropriate safety precautions when working with this compound.
Future Directions
There are several future directions for the use of 3,5-Dimethyl-2-chloro-2-cyclohexene-1-one in scientific research. One potential application is in the synthesis of new anti-inflammatory and antitumor agents. This compound may also be used as a starting material for the synthesis of new natural products with potential therapeutic applications. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential use in the treatment of viral infections.
Conclusion:
In conclusion, this compound is a versatile reagent that has many potential applications in scientific research. Its unique chemical properties make it a valuable tool for the synthesis of new organic compounds and natural products. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
3,5-Dimethyl-2-chloro-2-cyclohexene-1-one can be synthesized by the reaction of cyclohexanone with chloroacetyl chloride in the presence of an acid catalyst. The reaction proceeds through an aldol condensation followed by a dehydration reaction to form this compound. The purity of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3,5-Dimethyl-2-chloro-2-cyclohexene-1-one is widely used in scientific research as a reagent for the synthesis of other organic compounds. It is also used as a starting material for the synthesis of various natural products such as terpenoids and steroids. This compound is used as a key intermediate in the synthesis of drugs such as anti-inflammatory agents, antitumor agents, and antiviral agents.
properties
CAS RN |
148470-38-6 |
---|---|
Molecular Formula |
C8H11ClO |
Molecular Weight |
158.62 g/mol |
IUPAC Name |
2-chloro-3,5-dimethylcyclohex-2-en-1-one |
InChI |
InChI=1S/C8H11ClO/c1-5-3-6(2)8(9)7(10)4-5/h5H,3-4H2,1-2H3 |
InChI Key |
ZLHLDAXIJHBFGH-UHFFFAOYSA-N |
SMILES |
CC1CC(=C(C(=O)C1)Cl)C |
Canonical SMILES |
CC1CC(=C(C(=O)C1)Cl)C |
synonyms |
2-Cyclohexen-1-one, 2-chloro-3,5-dimethyl- |
Origin of Product |
United States |
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